Cas no 845885-81-6 (Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-)

Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]- structure
845885-81-6 structure
Product Name:Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-
CAS No:845885-81-6
MF:C13H9BrF3NOS
MW:364.180871725082
CID:716387
PubChem ID:2794631
Update Time:2025-10-28

Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-
    • 2-BROMO-1-[4-METHYL-2-[4-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOL-5-YL]-1-ETHANONE
    • 2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]ethanone
    • 2-bromo-1-{4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}-1-ethanone
    • 2-bromo-1-{4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}ethanone
    • 2-Bromo-1-(4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl)-1-ethanone
    • DTXSID70383276
    • 845885-81-6
    • FT-0716443
    • 2-bromo-1-{4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}ethan-1-one
    • 2-Bromo-1-(4-methyl-2-(4-(trifluoromethyl)phenyl)thiazol-5-yl)ethanone
    • MS-22198
    • DB-076080
    • Inchi: 1S/C13H9BrF3NOS/c1-7-11(10(19)6-14)20-12(18-7)8-2-4-9(5-3-8)13(15,16)17/h2-5H,6H2,1H3
    • InChI Key: XGHUMHHAMHEPCS-UHFFFAOYSA-N
    • SMILES: BrCC(C1=C(C)N=C(C2C=CC(C(F)(F)F)=CC=2)S1)=O

Computed Properties

  • Exact Mass: 362.95400
  • Monoisotopic Mass: 362.95403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Melting Point: 82 °C
  • PSA: 58.20000
  • LogP: 4.71490

Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]- Pricemore >>

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